Cas no 1213908-11-2 ((1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine
• CAS No: 1213908-11-2
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD08057551
• CID: 1030330
• PubChem ID: 45072394
• Update Time: 2025-11-07

(1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Chloro-2-methylphenyl)ethanamine hydrochloride
• (1S)-1-(4-chloro-2-methylphenyl)ethanamine,hydrochloride
• (S)-1-(4-Chloro-2-methylphenyl)ethamine hydrochloride
• (1S)-1-(4-chloro-2-methylphenyl)ethanamine;hydrochloride
• MFCD16294095
• DTXSID10704229
• AKOS015923203
• GS-7213
• CS-0153209
• SCHEMBL14120711
• 1391443-56-3
• 1213908-11-2
• (1S)-1-(4-Chloro-2-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• (1s)-1-(4-chloro-2-methylphenyl)ethylamine HCl
• (1s)-1-(4-chloro-2-methylphenyl)ethylamine hydrochloride
• Y10895
• (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine hydrochloride
• (S)-1-(4-Chloro-2-methylphenyl)ethanaminehydrochloride
• (S)-1-(4-Chloro-2-methylphenyl)ethanamine HCl
• (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine
• (S)-1-(4-chloro-2-methylphenyl)ethan-1-amine hydrochloride
• FAAKQSKVORTCAV-FJXQXJEOSA-N
• 2704162-98-9

• MDL： MFCD08057551
• Inchi： 1S/C9H12ClN.ClH/c1-6-5-8(10)3-4-9(6)7(2)11;/h3-5,7H,11H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： FAAKQSKVORTCAV-FJXQXJEOSA-N
• SMILES： ClC1C=CC(=C(C)C=1)[C@H](C)N.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine

Introduction to (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine (CAS No. 1213908-11-2)

(1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine (CAS No. 1213908-11-2) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Chloromethylphenylamine, is characterized by its unique structural features and potential biological activities. The presence of a chiral center and a substituted phenyl group makes it an intriguing candidate for various applications, including the development of novel therapeutic agents.

The chemical structure of (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine consists of a 4-chloro-2-methylphenyl moiety attached to an ethylamine group, with the chiral center located at the carbon atom adjacent to the amine group. This specific configuration imparts unique stereochemical properties that can influence its interactions with biological targets. The compound's molecular formula is C₉H₁₂ClN, and its molecular weight is approximately 175.65 g/mol.

Recent studies have explored the potential applications of (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine in various therapeutic areas. One notable area of research is its role as a precursor in the synthesis of more complex molecules with pharmacological activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the development of novel anti-inflammatory agents. The researchers found that derivatives of (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine exhibited potent anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In addition to its use as a synthetic intermediate, (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine has been investigated for its potential neuroprotective properties. A study conducted by a team of researchers from the University of California, San Francisco, demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The mechanism of action was attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis. These findings suggest that (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine have also been studied to assess its suitability for drug development. A pharmacokinetic analysis revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a moderate half-life, making it suitable for chronic administration. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, the chiral nature of (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine is particularly important. Chiral compounds often exhibit distinct biological activities depending on their enantiomeric form, which can significantly impact their efficacy and safety profiles. Therefore, enantioselective synthesis methods are crucial for producing the desired enantiomer with optimal therapeutic properties. Recent advancements in asymmetric synthesis techniques have enabled more efficient and scalable production of enantiopure forms of this compound.

The synthetic route for preparing (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine typically involves several steps, including the formation of a chiral auxiliary or catalyst to control stereochemistry during key reactions. One common approach involves the use of chiral catalysts in asymmetric hydrogenation reactions to introduce chirality at the desired carbon center. Another method involves the resolution of racemic mixtures using chiral resolving agents or chromatographic techniques.

Beyond its direct applications in drug development, (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine has also found utility as a research tool in biochemical and pharmacological studies. Its ability to selectively interact with specific protein targets makes it valuable for probing cellular signaling pathways and understanding disease mechanisms. For example, it has been used to study the regulation of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

In conclusion, (1S)-1-(4-chloro-2-methylphenyl)ethan-1-amine (CAS No. 1213908-11-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in modern drug discovery efforts.